Cas no 792183-19-8 (Benzenepropanoic acid, b-amino-3,5-dimethoxy-, (bS)-)

• Product Name: Benzenepropanoic acid, b-amino-3,5-dimethoxy-, (bS)-
• CAS No: 792183-19-8
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• MDL: MFCD04113685
• CID: 555955
• PubChem ID: 7016477
• Update Time: 2025-10-29

Benzenepropanoic acid, b-amino-3,5-dimethoxy-, (bS)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-amino-3,5-dimethoxy-, (bS)-
• (3R)-3-amino-3-(3,5-dimethoxyphenyl)propanoic acid
• (R)-3-Amino-3-(3,5-dimethyl)-propionic acid
• (S)-3-AMINO-3-(3,5-DIMETHOXYPHENYL)PROPIONIC ACID,
• (R)-3-Amino-3-(3,5-dimethoxyphenyl)propanoic acid
• (R)-3-Amino-3-(3,5-dimethoxy-phenyl)-propionic acid
• (3S)-3-AMINO-3-(3,5-DIMETHOXYPHENYL)PROPANOIC ACID
• PS-12115
• (S)-3-Amino-3-(3,5-dimethoxyphenyl)propanoic acid
• (S)-3-Amino-3-(3,5-dimethoxyphenyl)propanoicacid
• 792183-19-8
• DTXSID30426850
• (S)-3-Amino-3-(3,5-dimethoxy-phenyl)-propionic acid
• S-3-Amino-3-(3,5-dimethoxyphenyl)propionic acid
• MFCD04113685
• AG-G-95882
• (S)-3-AMINO-3-(3,5-DIMETHOXYPHENYL)PROPIONIC ACID
• SCHEMBL12463680
• AKOS010393203

• MDL： MFCD04113685
• Inchi： 1S/C11H15NO4/c1-15-8-3-7(4-9(5-8)16-2)10(12)6-11(13)14/h3-5,10H,6,12H2,1-2H3,(H,13,14)/t10-/m0/s1
• InChI Key： HUPNLRFWWQFWCS-JTQLQIEISA-N
• SMILES： O(C)C1C=C(C=C(C=1)[C@H](CC(=O)O)N)OC

Computed Properties

• Exact Mass: 225.10000
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 81.78000
• LogP: 1.87860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Benzenepropanoic acid, b-amino-3,5-dimethoxy-, (bS)-

Benzenepropanoic Acid, b-Amino-3,5-Dimethoxy-, (bS)-: A Comprehensive Overview

The compound with CAS No. 792183-19-8, commonly referred to as Benzenepropanoic acid, b-amino-3,5-dimethoxy-, (bS)-, is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of amino acids and is characterized by its unique structure, which includes a benzene ring substituted with methoxy groups at the 3 and 5 positions and an amino group at the beta position. The stereochemistry of the molecule is specified as (bS), indicating the configuration of the chiral center.

Recent studies have highlighted the importance of Benzenepropanoic acid, b-amino-3,5-dimethoxy-, (bS)- in the field of medicinal chemistry. Researchers have explored its potential as a building block for drug development, particularly in the design of bioactive compounds with neuroprotective properties. The presence of the methoxy groups on the benzene ring contributes to the molecule's lipophilicity, which is a critical factor in drug design for improving bioavailability and targeting specific biological pathways.

One of the most promising applications of Benzenepropanoic acid, b-amino-3,5-dimethoxy-, (bS)- is in the synthesis of peptide analogs. These analogs have shown potential in modulating enzyme activity and inhibiting key pathological processes. For instance, studies have demonstrated that derivatives of this compound can act as inhibitors of certain proteases, which are implicated in diseases such as Alzheimer's and cancer.

In addition to its role in drug discovery, Benzenepropanoic acid, b-amino-3,5-dimethoxy-, (bS)- has also been investigated for its antioxidant properties. The methoxy groups on the benzene ring are known to confer antioxidant activity by stabilizing free radicals and preventing oxidative damage to biomolecules. This makes the compound a valuable candidate for use in nutraceuticals and cosmeceuticals aimed at combating oxidative stress-related conditions.

The synthesis of Benzenepropanoic acid, b-amino-3,5-dimethoxy-, (bS)- involves a multi-step process that typically begins with the preparation of the benzene derivative followed by amino group introduction and stereochemical resolution. Recent advancements in asymmetric synthesis techniques have enabled researchers to achieve high enantiomeric excess in the preparation of this compound, ensuring its suitability for chiral applications.

From a structural perspective, Benzenepropanoic acid, b-amino-3,5-dimethoxy-, (bS)- exhibits interesting conformational properties due to its rigid aromatic system and flexible side chain. These properties make it an ideal substrate for studying molecular recognition and binding interactions in biological systems. For example, computational studies have revealed that this compound can interact with specific binding sites on proteins involved in signal transduction pathways.

In terms of pharmacokinetics, Benzenepropanoic acid, b-amino-3,5-dimethoxy-, (bS)- has shown favorable absorption profiles in preclinical models. Its lipophilicity and molecular weight contribute to its ability to cross biological membranes efficiently. However, further studies are required to fully understand its metabolism and excretion pathways in vivo.

The stereochemistry of Benzenepropanoic acid, b-amino-3,5-dimethoxy-, (bS)- plays a crucial role in determining its biological activity. Enantiomers of this compound may exhibit different pharmacological effects due to their interaction with chiral binding sites on target proteins. This highlights the importance of stereochemical control during synthesis and highlights opportunities for developing enantiomer-specific therapies.

Looking ahead, Benzenepropanoic acid, b-amino-3,5-dimethoxy-, (bS)- holds great promise as a versatile building block for chemical diversity generation. Its unique combination of functional groups makes it an attractive candidate for exploring novel chemical space and discovering new bioactive compounds with therapeutic potential.